Cas no 3234-02-4 (trans-2,3-Dibromo-2-butene-1,4-diol)

• Product name: trans-2,3-Dibromo-2-butene-1,4-diol
• CAS No: 3234-02-4
• MF: C₄H₆BR₂O₂
• MW: 245.9
• CID: 43947
• PubChem ID: 24848605

trans-2,3-Dibromo-2-butene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• trans-2,3-Dibromo-2-butene-1,4-diol
• 2,3-Dibromo-2-butene-1,4-diol
• trans-2,3-Dibromo-2-buten-1,4-diol
• trans-1,4-Dihydroxy-2,3-dibromo-2-butene
• trans-2.3-Dibromo-2-butene-1.4-diol
• 2 3-DIBROMO-2-BUTENE-1 4-DIOL(GC)
• 2,3,5,6-TETRAFLUORO-N-HYDROXY-ISONICOTINAMIDINE
• 2,3-Dibrom-but-2-en-1,4-diol
• 2,3-Dibromo-2-buten-1,4-diol
• 2,3-dibromo-2-butene-4-diol
• 2,3-dibromo-but-2-ene-1,4-diol
• 2,3-Dibromobut-2-ene-1,4-diol
• 4-diol,2,3-dibromo-2-Butene-1
• DBD
• dibromoducitol
• mitolactol
• Penton22
• Peton22
• (E)-2,3-Dibromo-2-butene-1,4-diol
• DTXSID3024942
• W297831A99
• CS-0137360
• 21285-46-1
• EINECS 221-779-5
• trans-2,3-Dibromo-1,4-dihydroxy-2-butene
• (2E)-2,3-Dibromo-2-butene-1,4-diol
• 2,3-Dibromo-2-butene-1,4-diol, (E)-
• AS-12280
• (2E)-2,3-Dibromo-2-butene-1,4-diol #
• 9JDK8XU90X
• CAS-21285-46-1
• (E)-2,3-dibromobut-2-ene-1,4-diol
• 2,3-Dibromobutene-1,4-diol
• NSC76595
• UNII-W297831A99
• H12068
• AKOS003368867
• 2-Butene-1,4-diol, 2,3-dibromo-, (E)-
• HMS3039O16
• MFCD00004698
• EINECS 244-313-2
• NCGC00258653-01
• 2-Butene-1,4-diol,2,3-dibromo-,(2E)-
• Tox21_201101
• 3234-02-4
• AI3-26932
• EN300-7394011
• W-106846
• MLS002152945
• 2-butene-1,4-diol, 2,3-dibromo-, (2E)-
• 2-Butene-1, 2,3-dibromo-
• DTXCID10196620
• NSC-76595
• SCHEMBL702309
• D2169
• InChI=1/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2/b4-3
• (2E)-2,3-dibromobut-2-ene-1,4-diol
• CHEMBL1455983
• UNII-9JDK8XU90X
• A923639
• NCGC00091740-02
• 2,3-DIBROMO-2-BUTENE-1,4-DIOL, TRANS-
• NCGC00091740-01
• Q27292221
• NS00026826
• SMR001224537
• CCRIS 4781
• NSC 76595
• trans-2,3-Dibromo-2-butene-1,4-diol, 97%
• 2-Butene-1,4-diol, 2,3-dibromo-

• MDL： MFCD00004698
• Inchi： 1S/C4H6Br2O2/c5-3(1-7)4(6)2-8/h7-8H,1-2H2
• InChI Key： MELXIJRBKWTTJH-ONEGZZNKSA-N
• SMILES： OC/C(=C(/CO)\Br)/Br

Computed Properties

• Exact Mass: 243.87300
• Monoisotopic Mass: 243.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.1
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals or white powder
• Density: 1.9671 (rough estimate)
• Melting Point: 112-114 °C (lit.)
• Boiling Point: 318.1±42.0 °C at 760 mmHg
• Flash Point: 146.2±27.9 °C
• Refractive Index: 1.5230 (estimate)
• Water Partition Coefficient: 1-5 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 40.46000
• LogP: 0.97240
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Solubility: Soluble in ethanol. Slightly soluble in dichloroethane

trans-2,3-Dibromo-2-butene-1,4-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：EM6910000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Safety Term：6.1
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

trans-2,3-Dibromo-2-butene-1,4-diol Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins